Cas no 1351607-08-3 (1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea)
1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea
- 1351607-08-3
- AKOS024537941
- F6200-1470
- 1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea
- 1-(2-hydroxy-3-phenylpropyl)-3-(4-methoxyphenethyl)urea
- VU0536363-1
-
- Inchi: 1S/C19H24N2O3/c1-24-18-9-7-15(8-10-18)11-12-20-19(23)21-14-17(22)13-16-5-3-2-4-6-16/h2-10,17,22H,11-14H2,1H3,(H2,20,21,23)
- InChI Key: GAEMEGNEPYRPON-UHFFFAOYSA-N
- SMILES: OC(CNC(NCCC1C=CC(=CC=1)OC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 328.17869263g/mol
- Monoisotopic Mass: 328.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.6Ų
1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6200-1470-2μmol |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-5μmol |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-10μmol |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-20μmol |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-1mg |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-2mg |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-3mg |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-4mg |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-5mg |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1470-10mg |
1-(2-hydroxy-3-phenylpropyl)-3-[2-(4-methoxyphenyl)ethyl]urea |
1351607-08-3 | 10mg |
$79.0 | 2023-09-09 |
1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea
Comprehensive Overview of 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea (CAS No. 1351607-08-3)
The compound 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea, identified by its CAS No. 1351607-08-3, is a chemically synthesized urea derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxy-phenylpropyl moiety and a methoxyphenyl-ethyl group, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly focusing on urea derivatives like this due to their versatility in modulating biological pathways, particularly in targeting enzyme inhibition and receptor interactions.
In recent years, the demand for novel urea-based compounds has surged, driven by their applications in treating metabolic disorders and inflammatory conditions. The presence of the 4-methoxyphenyl group in 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea suggests potential antioxidant and anti-inflammatory properties, aligning with current trends in natural product-inspired drug design. This compound’s structural features also make it a candidate for studying GPCR (G-protein-coupled receptor) modulation, a hot topic in precision medicine.
From a synthetic chemistry perspective, CAS No. 1351607-08-3 exemplifies advancements in heterocyclic chemistry and molecular hybridization. Its synthesis typically involves multi-step organic reactions, including condensation and protection-deprotection strategies, to achieve high purity and yield. The compound’s hydrophilic-lipophilic balance (HLB) is noteworthy, as it influences bioavailability—a critical factor in drug development. Researchers are exploring its structure-activity relationship (SAR) to optimize efficacy while minimizing off-target effects.
The growing interest in personalized medicine and targeted therapies has placed compounds like 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea at the forefront of biomedical innovation. Its potential role in neuroprotection and cardiometabolic health is under investigation, with preliminary studies suggesting interactions with PPAR (peroxisome proliferator-activated receptors). These receptors are pivotal in lipid metabolism and glucose homeostasis, making them attractive targets for diabetes and obesity research.
In the context of green chemistry, the synthesis of CAS No. 1351607-08-3 is being refined to reduce environmental impact. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being explored to enhance efficiency. Additionally, computational tools like molecular docking and QSAR modeling are employed to predict the compound’s interactions with biological targets, accelerating the drug discovery pipeline.
For researchers and industry professionals, 1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea represents a bridge between traditional medicinal chemistry and cutting-edge biotechnology. Its applications extend to diagnostic imaging and theranostics, where urea derivatives are used as scaffolds for radiotracers. The compound’s fluorescence properties are also being studied for potential use in bioimaging, offering non-invasive monitoring of disease progression.
As the scientific community continues to unravel the complexities of CAS No. 1351607-08-3, collaborations between academia and pharmaceutical companies are essential. Open-access databases and AI-driven drug discovery platforms are facilitating the sharing of data on urea derivatives, fostering innovation. This compound’s journey from lab bench to clinical trials exemplifies the transformative power of interdisciplinary research in addressing global health challenges.
1351607-08-3 (1-(2-hydroxy-3-phenylpropyl)-3-2-(4-methoxyphenyl)ethylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)